Cas no 1217500-89-4 (3-chloro-2-isobutoxypyridine-5-boronic acid)

• Product Name: 3-chloro-2-isobutoxypyridine-5-boronic acid
• CAS No: 1217500-89-4
• MF: C₉H₁₃BClNO₃
• MW: 229.468421697617
• MDL: MFCD12546521
• CID: 857798
• Update Time: 2025-05-21

3-chloro-2-isobutoxypyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-isobutoxypyridin-3-yl)boronic acid
• [5-chloro-6-(2-methylpropoxy)pyridin-3-yl]boronic acid
• 3-Chloro-2-isobutoxypyridine-5-boronic acid
• B-[5-chloro-6-(2-methylpropoxy)-3-pyridinyl]Boronic acid
• B-[5-Chloro-6-(2-methylpropoxy)-3-pyridinyl]-boronic Acid
• 2-isobutoxy-3-chloropyridine-5-boronic acid
• 5-chloro-6-isobutoxypyridin-3-ylboronic acid
• 3-chloro-2-isobutoxypyridine-5-boronic acid

• MDL： MFCD12546521
• Inchi： 1S/C9H13BClNO3/c1-6(2)5-15-9-8(11)3-7(4-12-9)10(13)14/h3-4,6,13-14H,5H2,1-2H3
• InChI Key： QWZDHUOBERCAFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(B(O)O)=CN=C1OCC(C)C

Computed Properties

• Exact Mass: 229.06800

Experimental Properties

• Density: 1.25
• PSA: 62.58000
• LogP: 0.44960

3-chloro-2-isobutoxypyridine-5-boronic acid Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-chloro-2-isobutoxypyridine-5-boronic acid

Introduction to 3-chloro-2-isobutoxypyridine-5-boronic acid (CAS No. 1217500-89-4) and Its Emerging Applications in Chemical Biology

3-chloro-2-isobutoxypyridine-5-boronic acid, identified by the CAS number 1217500-89-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the boronic acid class, which is widely recognized for its utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both chloro and isobutoxy substituents on a pyridine core introduces unique reactivity and structural properties, making it a valuable intermediate in the development of novel bioactive molecules.

The pyridine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into drug candidates due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. In 3-chloro-2-isobutoxypyridine-5-boronic acid, the chlorine atom at the 3-position and the isobutoxy group at the 2-position modulate the electronic and steric environment of the pyridine ring, influencing its reactivity and binding affinity. The boronic acid functionality at the 5-position further enhances its utility as a coupling partner in palladium-catalyzed reactions, enabling the construction of complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the importance of boronic acids in drug discovery. For instance, 3-chloro-2-isobutoxypyridine-5-boronic acid has been employed in the synthesis of pyridine-based inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in various cellular pathways, making them attractive therapeutic targets for diseases ranging from cancer to inflammatory disorders. The ability to precisely modify the pyridine core through cross-coupling reactions allows researchers to fine-tune pharmacokinetic properties, such as solubility and metabolic stability, which are essential for clinical efficacy.

In addition to its role in small-molecule drug development, 3-chloro-2-isobutoxypyridine-5-boronic acid has found applications in the synthesis of probes for biochemical studies. Boron-containing compounds are particularly useful for imaging applications due to their favorable properties in magnetic resonance imaging (MRI) and other spectroscopic techniques. Researchers have leveraged derivatives of this compound to develop reporters that can track enzyme activity or protein-protein interactions in living cells. Such tools are indispensable for understanding complex biological processes at the molecular level.

The Suzuki-Miyaura cross-coupling reaction remains one of the most powerful tools for constructing carbon-carbon bonds under mild conditions. The boronic acid moiety in 3-chloro-2-isobutoxypyridine-5-boronic acid serves as an excellent nucleophile for this transformation, allowing its coupling with aryl or vinyl halides to generate diverse heterocyclic compounds. These products are further functionalized to access more complex structures, including those with potential therapeutic activity. The versatility of this approach has been demonstrated in recent studies where 3-chloro-2-isobutoxypyridine-5-boronic acid was used to synthesize novel analogs of known drugs with improved pharmacological profiles.

Emerging research also suggests that modifications of the isobutoxy group can influence the electronic properties of the pyridine ring, thereby affecting its interaction with biological targets. For example, computational studies have shown that steric hindrance introduced by larger alkyl groups can enhance binding affinity by optimizing van der Waals interactions with protein pockets. This insight has guided the design of more potent inhibitors targeting protein kinases, which are overexpressed in many cancers.

The chloro substituent at the 3-position adds another layer of reactivity to this compound. It can be selectively displaced under various conditions, allowing for further derivatization or serving as a handle for purification purposes. This feature makes 3-chloro-2-isobutoxypyridine-5-boronic acid a versatile building block for medicinal chemists seeking to explore structure-activity relationships (SAR) efficiently.

Recent patents and scientific literature highlight innovative applications of this compound in fragment-based drug discovery. By employing high-throughput screening methods coupled with boronic acid-mediated library synthesis, researchers have identified lead compounds targeting elusive biological pathways. The ability to rapidly generate libraries of pyridine derivatives has accelerated hit identification and optimization pipelines, demonstrating the practical value of 3-chloro-2-isobutoxypyridine-5-boronic acid in modern drug discovery.

The synthesis of 3-chloro-2-isobutoxypyridine-5-boronic acid itself presents an interesting challenge due to its multiple functional groups. Advanced synthetic strategies involving transition-metal catalysis and protecting group chemistry have been developed to achieve high yields and purity. These methodologies reflect the growing sophistication of synthetic organic chemistry and its impact on enabling access to complex molecules like this one.

In conclusion, 3-chloro-2-isobutoxypyridine-5-boronic acid (CAS No. 1217500-89-4) represents a valuable tool for researchers engaged in chemical biology and pharmaceutical development. Its unique structural features—combining a reactive boronic acid group with modulatory chloro and isobutoxy substituents—make it an ideal candidate for constructing bioactive molecules through cross-coupling reactions. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in discovering new treatments for human diseases.